(4aS*,8aR*)-6-(2-chlorobenzoyl)-1-isobutyloctahydro-1,6-naphthyridin-2(1H)-one

• IUPAC Name: (4aS,8aR)-6-(2-chlorobenzoyl)-1-(2-methylpropyl)-4,4a,5,7,8,8a-hexahydro-3H-1,6-naphthyridin-2-one
• InChI: InChI=1S/C19H25ClN2O2/c1-13(2)11-22-17-9-10-21(12-14(17)7-8-18(22)23)19(24)15-5-3-4-6-16(15)20/h3-6,13-14,17H,7-12H2,1-2H3/t14-,17+/m0/s1
• InChI Key: BPDAQLJMUWYOSD-WMLDXEAASA-N
• Canonical SMILES: CC(C)CN1C2CCN(CC2CCC1=O)C(=O)C3=CC=CC=C3Cl
• Isomeric SMILES: CC(C)CN1[C@@H]2CCN(C[C@@H]2CCC1=O)C(=O)C3=CC=CC=C3Cl
• Molecular Formula: C19H25ClN2O2
• Molecular Weight: 348.9 g/mol

Description

(4aS*,8aR*)-6-(2-chlorobenzoyl)-1-isobutyloctahydro-1,6-naphthyridin-2(1H)-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of (4aS*,8aR*)-6-(2-chlorobenzoyl)-1-isobutyloctahydro-1,6-naphthyridin-2(1H)-one is not fully understood. However, it has been suggested that it may act by inhibiting enzymes involved in tumor growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound can inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to reduce inflammation and pain in animal models. However, more research is needed to understand its full range of biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

One of the advantages of (4aS*,8aR*)-6-(2-chlorobenzoyl)-1-isobutyloctahydro-1,6-naphthyridin-2(1H)-one is its potential as a scaffold for the development of new drugs. It is also relatively easy to synthesize in the lab. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use as a drug.

Future Directions

There are several future directions for research on (4aS*,8aR*)-6-(2-chlorobenzoyl)-1-isobutyloctahydro-1,6-naphthyridin-2(1H)-one. One direction is to further investigate its mechanism of action and its potential as a drug for the treatment of cancer and inflammation. Another direction is to explore its potential as a scaffold for the development of new drugs with improved efficacy and fewer side effects. Additionally, more research is needed to understand its full range of biochemical and physiological effects.

Synthesis Methods

The synthesis of (4aS*,8aR*)-6-(2-chlorobenzoyl)-1-isobutyloctahydro-1,6-naphthyridin-2(1H)-one involves the reaction of 2-chlorobenzoyl chloride with isobutyryl chloride in the presence of an organic base, followed by the reaction with octahydro-2(1H)-naphthyridinone in the presence of a Lewis acid catalyst. The resulting product is then purified through column chromatography.

Scientific Research Applications

(4aS*,8aR*)-6-(2-chlorobenzoyl)-1-isobutyloctahydro-1,6-naphthyridin-2(1H)-one has been studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. It has been shown to exhibit antitumor activity, anti-inflammatory activity, and analgesic activity. It has also been studied for its potential use as a scaffold for the development of new drugs.